Cas no 17713-58-5 (1-(4-pentylphenyl)propan-1-one)

• Product Name: 1-(4-pentylphenyl)propan-1-one
• CAS No: 17713-58-5
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD09373405
• CID: 122513
• PubChem ID: 12052728
• Update Time: 2025-10-23

1-(4-pentylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-pentylphenyl)-
• 1-(4-PENTYLPHENYL)PROPAN-1-ONE
• 1-(4-pentyl-phenyl)-propan-1-one
• 1-Propanone,1-(4-pentylphenyl)
• 4-n-Pentyl-propiophenon
• 4-Pentylpropiophenone
• 17713-58-5
• Z239095426
• CS-0244248
• NCGC00326724-01
• SCHEMBL7137148
• DTXSID00476544
• AB01320776-02
• EN300-27405
• AKOS000118028
• 1-Propanone, 1-(4-pentylphenyl)-
• 1-(4-pentylphenyl)propan-1-one

• MDL： MFCD09373405
• Inchi： 1S/C14H20O/c1-3-5-6-7-12-8-10-13(11-9-12)14(15)4-2/h8-11H,3-7H2,1-2H3
• InChI Key： GQKXWKNBTSSVEL-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 204.15100
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.01200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-pentylphenyl)propan-1-one

Comprehensive Guide to 1-(4-Pentylphenyl)propan-1-one (CAS No. 17713-58-5): Properties, Applications, and Market Insights

1-(4-Pentylphenyl)propan-1-one (CAS No. 17713-58-5) is an organic compound belonging to the class of aromatic ketones. This compound, also known as 4-pentylpropiophenone, has garnered significant attention in recent years due to its versatile applications in organic synthesis, fragrance formulation, and material science. With the growing interest in specialty chemicals and fine chemicals, researchers and industry professionals are increasingly exploring the potential of this compound.

The chemical structure of 1-(4-pentylphenyl)propan-1-one features a phenyl ring substituted with a pentyl group at the para position and a propan-1-one moiety. This unique arrangement contributes to its distinct physicochemical properties, making it a valuable intermediate in various chemical processes. The compound's molecular weight is 204.31 g/mol, and it typically appears as a colorless to pale yellow liquid under standard conditions.

One of the most frequently asked questions about CAS 17713-58-5 relates to its solubility characteristics. This compound exhibits good solubility in common organic solvents such as ethanol, acetone, and ether, while being practically insoluble in water. This property makes it particularly useful in organic synthesis where solvent compatibility is crucial. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity, addressing a key concern in the fine chemicals industry.

In the realm of fragrance chemistry, 1-(4-pentylphenyl)propan-1-one has shown promise as a potential aroma chemical. Its structural similarity to naturally occurring aromatic compounds makes it an interesting candidate for synthetic fragrance applications. The compound's stability under various conditions has prompted investigations into its use as a fragrance fixative, potentially extending the longevity of perfume formulations.

The pharmaceutical industry has shown growing interest in 4-pentylpropiophenone derivatives as potential building blocks for drug development. While the compound itself isn't used directly in medications, its structural framework serves as a valuable template for designing bioactive molecules. Researchers are particularly interested in its potential as a precursor for compounds with central nervous system activity, though all such applications require extensive clinical evaluation.

From a material science perspective, 1-(4-pentylphenyl)propan-1-one has been investigated for its potential in polymer chemistry. The compound's aromatic nature and ketone functionality make it suitable for incorporation into specialty polymers, particularly those requiring thermal stability and chemical resistance. Some studies have explored its use as a monomer or cross-linking agent in advanced material formulations.

The global market for specialty ketones like CAS 17713-58-5 has seen steady growth, driven by increasing demand from the flavor and fragrance industry and pharmaceutical intermediates sector. Market analysts project continued expansion, particularly in Asia-Pacific regions where chemical manufacturing capabilities are rapidly advancing. However, challenges remain in terms of production scalability and cost optimization, which are active areas of research and development.

Environmental considerations surrounding 1-(4-pentylphenyl)propan-1-one have become increasingly important. Recent studies have focused on its biodegradability and ecotoxicological profile, with particular attention to its persistence in aquatic systems. While current data suggests moderate environmental compatibility, ongoing research aims to develop more sustainable synthesis routes and greener alternatives where applicable.

Quality control of 17713-58-5 remains a critical aspect for industrial applications. Advanced analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) are typically employed to ensure product purity. The compound's spectroscopic properties, including characteristic IR and NMR signals, serve as important identification markers for quality assurance purposes.

Storage and handling of 1-(4-pentylphenyl)propan-1-one require standard chemical safety precautions. While not classified as highly hazardous, proper chemical storage conditions including protection from light and moisture are recommended to maintain stability. The compound's flash point and other safety parameters should be considered when designing handling procedures in industrial settings.

Recent advancements in catalytic chemistry have opened new possibilities for the synthesis of 4-pentylpropiophenone. Novel catalytic systems, including heterogeneous catalysts and biocatalysts, are being explored to improve the efficiency and sustainability of its production. These developments align with the broader industry trend toward green chemistry principles and atom economy optimization.

The intellectual property landscape surrounding 1-(4-pentylphenyl)propan-1-one reflects its commercial importance. Patent analysis reveals growing activity in applications ranging from specialty materials to chemical intermediates, with particular concentration in the past decade. Companies investing in research on this compound often focus on process patents to protect their manufacturing innovations.

Looking ahead, the future of CAS 17713-58-5 appears promising as new applications continue to emerge. The compound's versatility as a chemical building block ensures its relevance in multiple industries. However, success in this competitive market will depend on continuous innovation in synthetic methodologies, application development, and sustainability initiatives.

For researchers and industry professionals seeking detailed technical information about 1-(4-pentylphenyl)propan-1-one, comprehensive safety data sheets (SDS) and technical specifications are available from reputable chemical suppliers. These documents provide essential data on physical properties, handling guidelines, and regulatory information necessary for proper use of this compound in various applications.